Cas no 151252-98-1 (N-benzyl-2,3-dihydro-1H-inden-1-amine)

• Product Name: N-benzyl-2,3-dihydro-1H-inden-1-amine
• CAS No: 151252-98-1
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• MDL: MFCD10698672
• CID: 65241
• PubChem ID: 10130724
• Update Time: 2023-11-24

N-benzyl-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-N-benzyl-1H-inden-1-amine
• 2,3-Dihydro-N-(phenylmethyl)-1H-inden-1-amine
• N-benzyl-2,3-dihydro-1H-inden-1-amine
• benzyl-indan-1-yl-amine
• N-benzyl-1-aminoindan
• PCOXFQPFGPYUBK-UHFFFAOYSA-N
• EN300-32630
• N-benzylindan-1-amine
• 151252-98-1
• AKOS025402095
• N-(1-indanyl)-benzylamine
• SCHEMBL2160788
• FT-0754819
• AKOS000225791
• CS-0267716
• n-benzyl-1-indanamine
• A809139
• SCHEMBL18722296
• DTXSID50436032
• racemic N-benzyl-1-aminoindan
• (+)-N-benzylindan-1-amine
• 1H-Inden-1-amine, 2,3-dihydro-N-(phenylmethyl)-
• AC-4772

• MDL： MFCD10698672
• Inchi： 1S/C16H17N/c1-2-6-13(7-3-1)12-17-16-11-10-14-8-4-5-9-15(14)16/h1-9,16-17H,10-12H2
• InChI Key： PCOXFQPFGPYUBK-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 223.13600
• Monoisotopic Mass: 223.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 357 ºC
• Flash Point: 179 ºC
• Refractive Index: 1.615
• PSA: 12.03000
• LogP: 3.85460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes